An In-Depth Technical Guide to 2-(1H-Benzo[d]imidazol-2-yl)ethanamine Dihydrochloride
An In-Depth Technical Guide to 2-(1H-Benzo[d]imidazol-2-yl)ethanamine Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical and physical properties of 2-(1H-Benzo[d]imidazol-2-yl)ethanamine dihydrochloride, a benzimidazole derivative of interest in medicinal chemistry. This document details its known characteristics, outlines a general synthetic approach, and discusses its potential pharmacological relevance based on the activities of structurally related compounds.
Core Chemical Properties
2-(1H-Benzo[d]imidazol-2-yl)ethanamine dihydrochloride is a heterocyclic compound featuring a benzimidazole core linked to an ethanamine side chain. The dihydrochloride salt form enhances its solubility in aqueous media.
| Property | Value | Source |
| Chemical Name | 2-(1H-Benzo[d]imidazol-2-yl)ethanamine dihydrochloride | Appchem |
| CAS Number | 4499-07-4 | Appchem[1] |
| Molecular Formula | C₉H₁₃Cl₂N₃ | Appchem[1] |
| Molecular Weight | 234.1256 g/mol | Appchem[1] |
| Melting Point | 235 °C | Acros Pharmatech[2] |
| Canonical SMILES | C1=CC=C2C(=C1)NC(=N2)CCN.Cl.Cl | Acros Pharmatech[2] |
| InChI Key | LKFGBWROFLZYQJ-UHFFFAOYSA-N | Acros Pharmatech[2] |
| Purity | ≥ 97.00% | Acros Pharmatech[2] |
Spectral and Analytical Data
Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the benzimidazole ring, typically in the range of 7.0-8.0 ppm. The methylene protons of the ethanamine side chain would appear as triplets in the upfield region.
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¹³C NMR: The carbon NMR spectrum would display signals for the aromatic carbons of the benzimidazole ring between 110-150 ppm and the aliphatic carbons of the ethanamine side chain further upfield.
Infrared (IR) Spectroscopy: The IR spectrum of benzimidazole-containing compounds typically exhibits characteristic absorption bands. Key expected peaks would include N-H stretching vibrations from the imidazole ring, C-H stretching from the aromatic and aliphatic portions, C=N and C=C stretching vibrations within the benzimidazole ring system, and N-H bending vibrations.
Mass Spectrometry (MS): Mass spectral analysis would be expected to show a molecular ion peak corresponding to the free base (C₉H₁₁N₃) with a mass-to-charge ratio (m/z) of approximately 161.21. Fragmentation patterns would likely involve the loss of the ethylamine side chain.
Synthesis and Experimental Protocols
The synthesis of 2-substituted benzimidazoles is a well-established area of organic chemistry. A common and effective method involves the condensation of o-phenylenediamine with a carboxylic acid or its derivative.
General Synthetic Protocol for 2-Substituted Benzimidazoles:
This protocol outlines a general procedure for the synthesis of the benzimidazole core, which can be adapted for the synthesis of 2-(1H-Benzo[d]imidazol-2-yl)ethanamine.
Materials:
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o-Phenylenediamine
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Appropriate carboxylic acid (e.g., 3-aminopropanoic acid or a protected version)
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Acid catalyst (e.g., polyphosphoric acid, hydrochloric acid)
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Solvent (e.g., ethanol, water)
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Neutralizing agent (e.g., sodium bicarbonate, ammonium hydroxide)
Procedure:
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A mixture of o-phenylenediamine and the selected carboxylic acid is prepared in a suitable solvent.
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An acid catalyst is added to the mixture to facilitate the condensation and cyclization reaction.
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The reaction mixture is heated under reflux for several hours, with the progress of the reaction monitored by thin-layer chromatography (TLC).
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Upon completion, the reaction mixture is cooled to room temperature and then neutralized with a base.
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The precipitated crude product is collected by filtration, washed with water, and dried.
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The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) to yield the desired 2-substituted benzimidazole.
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For the dihydrochloride salt, the purified free base is dissolved in a suitable solvent (e.g., ethanol) and treated with a stoichiometric amount of hydrochloric acid. The resulting precipitate is then collected and dried.
Below is a visual representation of a generalized experimental workflow for the synthesis and purification of benzimidazole derivatives.
Caption: General workflow for the synthesis of 2-substituted benzimidazoles.
Potential Pharmacological Activity and Signaling Pathways
While specific pharmacological data for 2-(1H-Benzo[d]imidazol-2-yl)ethanamine dihydrochloride is limited, the benzimidazole scaffold is a well-known privileged structure in medicinal chemistry, present in numerous FDA-approved drugs.[1] Derivatives of benzimidazole have been reported to exhibit a wide range of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.
A notable area of interest for benzimidazole derivatives is their activity as histamine H1 receptor antagonists .[1][3] Histamine H1 receptors are G-protein coupled receptors (GPCRs) that play a crucial role in allergic and inflammatory responses. Antagonism of this receptor can alleviate symptoms associated with conditions like allergic rhinitis and urticaria.[4]
The signaling pathway initiated by histamine binding to the H1 receptor involves the activation of the Gq/11 G-protein, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC), culminating in various cellular responses characteristic of an allergic reaction. A benzimidazole-based H1 antagonist would competitively block histamine from binding to the receptor, thereby inhibiting this downstream signaling cascade.
The following diagram illustrates the proposed mechanism of action as a histamine H1 receptor antagonist.
Caption: Proposed mechanism of action via histamine H1 receptor antagonism.
Safety and Handling
2-(1H-Benzo[d]imidazol-2-yl)ethanamine dihydrochloride is classified as harmful if swallowed and causes severe skin burns and eye damage. Appropriate personal protective equipment (PPE), including gloves, protective clothing, and eye/face protection, should be worn when handling this compound. Work should be conducted in a well-ventilated area, and dust generation should be avoided. In case of exposure, immediate medical attention is advised.
Conclusion
2-(1H-Benzo[d]imidazol-2-yl)ethanamine dihydrochloride is a benzimidazole derivative with potential for further investigation in drug discovery and development. While specific biological data for this compound is sparse, its structural similarity to known pharmacologically active molecules, particularly histamine H1 receptor antagonists, suggests a promising avenue for future research. The synthetic routes to this class of compounds are well-established, allowing for the potential generation of analogs for structure-activity relationship (SAR) studies. Further in-depth studies are required to fully elucidate its pharmacological profile, including its mechanism of action, potency, selectivity, and pharmacokinetic properties.
